N-(4,6-dimethylpyrimidin-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-(4,6-dimethylpyrimidin-2-yl)-4-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C18H22N4O3S/c1-13-12-14(2)20-18(19-13)21-17(23)15-6-8-16(9-7-15)26(24,25)22-10-4-3-5-11-22/h6-9,12H,3-5,10-11H2,1-2H3,(H,19,20,21,23)
• InChI Key: FWZXGHJZYTYKJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCCC3)C
• Molecular Formula: C18H22N4O3S
• Molecular Weight: 374.5 g/mol

Description

N-(4,6-dimethylpyrimidin-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide, also known as DS-185052, is a novel small molecule inhibitor that has been developed for the treatment of acute ischemic stroke. This compound has shown promising results in preclinical studies and is currently being evaluated in clinical trials.

Scientific Research Applications

Piperidine Derivatives in Scientific Research

Piperidine derivatives are widely recognized for their versatile pharmacological properties. They have been identified in a range of therapeutic applications, including but not limited to antipsychotic, antihistamine, antianginal, antidepressant, anticancer, antiviral, cardio protectors, anti-inflammatory, and imaging agents. A study by Rathi et al. (2016) reviewed the therapeutic applications of piperazine derivatives, highlighting their significance in drug design and their diverse pharmacological uses. The adaptability of piperazine, a six-membered nitrogen-containing heterocycle, underscores the potential utility of compounds like N-(4,6-dimethylpyrimidin-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide in various therapeutic areas (Rathi, Syed, Shin, & Patel, 2016).